Cas no 2416231-40-6 (3-[5-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]-1,3,4-thiadiazol-2-yl]propanoic acid)

• Product Name: 3-[5-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]-1,3,4-thiadiazol-2-yl]propanoic acid
• CAS No: 2416231-40-6
• MF: C₁₁H₁₇N₃O₄S
• MW: 287.335381269455
• CID: 5356365
• Update Time: 2025-05-20

3-[5-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]-1,3,4-thiadiazol-2-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[5-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]-1,3,4-thiadiazol-2-yl]propanoic acid
• Z4401317993
• 3-[5-({[(tert-butoxy)carbonyl]amino}methyl)-1,3,4-thiadiazol-2-yl]propanoic acid

• Inchi： 1S/C11H17N3O4S/c1-11(2,3)18-10(17)12-6-8-14-13-7(19-8)4-5-9(15)16/h4-6H2,1-3H3,(H,12,17)(H,15,16)
• InChI Key： COMYFTQRYFIKCS-UHFFFAOYSA-N
• SMILES： S1C(CNC(=O)OC(C)(C)C)=NN=C1CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 332
• XLogP3: 0.7
• Topological Polar Surface Area: 130

Additional information on 3-[5-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]-1,3,4-thiadiazol-2-yl]propanoic acid

Comprehensive Overview of 3-[5-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]-1,3,4-thiadiazol-2-yl]propanoic acid (CAS No. 2416231-40-6)

3-[5-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]-1,3,4-thiadiazol-2-yl]propanoic acid is a specialized organic compound with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 1,3,4-thiadiazole core and a propanoic acid moiety, makes it a valuable intermediate for drug discovery and development. The compound's CAS No. 2416231-40-6 ensures precise identification in scientific literature and regulatory documentation.

The growing interest in heterocyclic compounds like 1,3,4-thiadiazoles stems from their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Researchers are increasingly exploring 3-[5-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]-1,3,4-thiadiazol-2-yl]propanoic acid for its potential applications in targeted therapies and enzyme inhibition. Its carbamate-protected amine group ((2-Methylpropan-2-yl)oxycarbonylamino) enhances stability, making it suitable for prodrug design.

In the context of AI-driven drug discovery, this compound has garnered attention due to its modular structure, which aligns with machine learning models for predicting bioactivity. Recent studies highlight its role in fragment-based drug design (FBDD), where small molecules like this serve as building blocks for larger pharmacophores. The propanoic acid tail also offers opportunities for bioconjugation, a hot topic in antibody-drug conjugate (ADC) development.

Synthetic accessibility is another advantage of CAS No. 2416231-40-6. The compound can be derived from commercially available thiadiazole precursors, enabling scalable production for high-throughput screening. Its logP and solubility profiles, critical for ADME (Absorption, Distribution, Metabolism, Excretion) studies, are currently under investigation to optimize its pharmacokinetic properties.

Environmental and green chemistry considerations are also relevant. The compound's synthesis can be adapted to minimize waste using catalytic methods, aligning with the Principles of Green Chemistry. This resonates with the pharmaceutical industry's shift toward sustainable manufacturing, a frequently searched topic in academic and industrial forums.

From a patent perspective, derivatives of 3-[5-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]-1,3,4-thiadiazol-2-yl]propanoic acid have been filed for use in kinase inhibitors and GPCR modulators, reflecting its versatility. The 1,3,4-thiadiazole scaffold is particularly prized in medicinal chemistry for its ability to mimic peptide bonds, a feature exploited in protease inhibitor design.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry, ensuring purity and structural integrity. These techniques are frequently discussed in online scientific communities, where users seek protocols for compound validation. The tert-butyloxycarbonyl (Boc) group in its structure also simplifies deprotection strategies, a common query in organic synthesis forums.

In summary, 3-[5-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]-1,3,4-thiadiazol-2-yl]propanoic acid (CAS No. 2416231-40-6) represents a promising candidate for advancing precision medicine and drug development. Its multifaceted applications, from computational chemistry to bioconjugation, position it at the forefront of modern pharmaceutical innovation.